Cas no 1699536-35-0 (2-ethyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoheptanoic acid)

• Product Name: 2-ethyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoheptanoic acid
• CAS No: 1699536-35-0
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• MDL: MFCD31666736
• CID: 4611607
• PubChem ID: 103664812
• Update Time: 2025-05-20

2-ethyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[ethyl({[(9h-fluoren-9-yl)methoxy]carbonyl})amino]heptanoic acid
• 2-ethyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoheptanoic acid

• MDL： MFCD31666736
• Inchi： 1S/C24H29NO4/c1-3-5-6-15-22(23(26)27)25(4-2)24(28)29-16-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21-22H,3-6,15-16H2,1-2H3,(H,26,27)
• InChI Key： YPLZSXFEWOLCFY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N(CC)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCCCC

Additional information on 2-ethyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoheptanoic acid

2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid: A Comprehensive Overview

The compound with CAS No. 1699536-35-0, known as 2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with an ethyl amino heptanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, and its integration into this molecule opens up a wide range of potential applications.

Recent studies have highlighted the versatility of 2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid in various chemical and biological systems. For instance, researchers have explored its role as a building block in the synthesis of complex peptides and proteins. The Fmoc group plays a crucial role in controlling the reactivity and stability of the molecule during synthesis, making it an invaluable tool in modern peptide chemistry. Moreover, the heptanoic acid backbone provides a flexible platform for further functionalization, enabling the creation of molecules with tailored properties.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. The Fmoc group has been shown to enhance the solubility and bioavailability of certain drugs, making it an attractive candidate for developing novel drug carriers. Furthermore, the ethyl amino group contributes to the molecule's amphiphilic nature, which is essential for forming stable drug delivery vehicles such as liposomes or micelles.

Recent advancements in materials science have also brought 2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid into focus. Scientists have utilized its unique structure to design self-assembling materials and nanocomposites. The ability of this compound to form ordered structures at the molecular level has opened new avenues for applications in nanotechnology, including the development of sensors, catalysts, and electronic devices.

From a synthetic perspective, the preparation of 2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid involves a series of carefully optimized reactions. The key steps include the coupling of the Fmoc group with an ethyl amino heptanoic acid derivative, followed by purification to ensure high purity. Researchers have reported various methods for this synthesis, each offering distinct advantages in terms of yield, scalability, and cost-effectiveness.

The integration of fluorenylmethoxycarbonyl (Fmoc) into this molecule not only enhances its chemical stability but also imparts unique photophysical properties. These properties have been leveraged in fluorescence-based assays and imaging techniques, making this compound a valuable tool in analytical chemistry and biomedical research.

In conclusion, 2-Ethyl({(9H-Fluoren-9-yl)methoxycarbonyl})Aminoheptanoic Acid represents a versatile and multifunctional molecule with applications spanning across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial fields.